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Compound of Interest

Compound Name: 2-Methylphenol - d2
CAS No.: 92891-99-1
Cat. No.: B1147750

Get Quote

Executive Summary

This guide defines the standard operating procedure (SOP) for the disposal of 2-Methylphenol-
d2 (o-Cresol-d2). While the deuterated isotope (d2) behaves chemically identically to non-
deuterated o-cresol, its high cost and use in trace analysis (NMR/MS) often lead to specific
"small quantity” disposal challenges.[1][2]

Immediate Action Directive:

e NEVER dispose of 2-Methylphenol-d2 down the drain.[1] It is a severe aquatic toxin and a U-
Listed RCRA hazardous waste (U052).[1]

e PRIMARY HAZARDS: Corrosive (Skin/Eye), Toxic (Oral/Dermal), Combustible.[1][2]

+ DISPOSAL METHOD: High-temperature incineration via a licensed hazardous waste
contractor.[1]

Part 1: Chemical Profile & Hazard Identification[2]
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To ensure safe handling, you must understand the causality between the chemical's properties
and the required disposal method.[1][2][3] Deuteration increases the molecular weight and cost
but does not mitigate the toxicity or corrosivity of the parent compound.[1]

hvsicochemical . ble[2][5][6]

Property Data Operational Implication

N Use parent CAS for broad
2215-18-1 (d2-specific) / 95- ) )
CAS Number regulatory searches if d2 is not
48-7 (Parent) )
listed.[1][2]

U052 (Commercial Chemical Critical: Unused material is a
RCRA Code .
Product) "Listed Waste."[1]
] Combustible.[1] Do not store
Flash Point ~81°C (178°F) o
near oxidizers.[1][3]
Destroys living tissue on
o ) contact.[1] Requires
Corrosivity pH < 7 (Phenolic) ) )
chemically resistant gloves
(Nitrile/Neoprene).[1]
) o ) Zero tolerance for drain
Aquatic Toxicity High (LC50 < 10 mg/L)

disposal.[1]

The "Isotope Effect” on Disposal

Expert Insight: Users often ask if deuterated compounds require radioactive waste disposal.[1]

o Answer:No. Deuterium is a stable isotope. 2-Methylphenol-d2 is chemical waste, not
radioactive waste.[1][2][4]

o Caveat: Due to the high cost of deuterated solvents (~100x cost of parent), segregation is
often driven by inventory reconciliation rather than chemical incompatibility.[1][2] Ensure
labels explicitly state "Deuterated” to prevent inventory audits from flagging "missing”
expensive reagents.
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Part 2: Pre-Disposal Logistics (The Self-Validating
System)[2][3]

A self-validating system prevents human error by making the "wrong" choice physically difficult
or visually obvious.[1]

Waste Stream Segregation

Do not mix 2-Methylphenol-d2 with incompatible streams.[1]
o Correct Stream: Organic Waste (Phenolic/Toxic).[1]
e Acceptable Co-solvents: Methanol, Acetone, DMSO (Common NMR solvents).[1][2]
 FORBIDDEN Mixtures:
o Oxidizers (Nitric Acid, Peroxides): Risk of rapid, exothermic reaction.[1][2]

o Basic Solutions (NaOH): Forms cresolate salts, which are water-soluble and harder to
contain in case of a spill.[1][2]

Container Selection
e Primary: Amber Glass or HDPE (High-Density Polyethylene).[1]

o Cap: Teflon-lined (PTFE) screw cap to prevent phenolic vapor leakage.[1]

e Labeling: Must include the words "Hazardous Waste," the specific chemical name ("2-
Methylphenol-d2"), and the hazard check: Toxic and Corrosive.[1][2]

Part 3: Operational Disposal Workflows
Protocol A: Routine Laboratory Waste (NMR Tubes &
Vials)

Context: Most d2-cresol is used in small quantities (0.5 mL) for NMR.[1]
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Collection: Do not empty NMR tubes into the main waste carboy immediately if it risks
splashing. Use a dedicated "Satellite Accumulation Area" (SAA) wide-mouth jar within the
fume hood.[1]

Transfer: Invert the NMR tube into the wide-mouth jar. Allow to drain fully.[1]

Rinsing: Triple rinse the empty tube with a compatible solvent (e.g., Acetone).[1]

o Crucial Step: The rinsate (acetone wash) must be poured into the hazardous waste
container, NOT the drain.[1][2]

Glassware: Dispose of the rinsed NMR tube in the "Broken Glass/Sharps" container.

Protocol B: Spill Management (Emergency Response)

Context: A 100mL bottle drops and shatters.[1]

Evacuate & Ventilate: Phenol vapors are irritating.[1] Clear the immediate area.[1][5]

o PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat.[1][2] If the spill is
>500mL or outside a hood, respiratory protection (organic vapor cartridge) is required.[1][2]

o Containment: Dike the spill with inert absorbent pads or vermiculite.[1] Do not use paper
towels (combustible surface area increase).[1]

» Neutralization: While not strictly required for collection, treating the area with a dilute
surfactant/water mix after absorption helps remove the oily residue.[1]

o Disposal: Shovel contaminated absorbent into a wide-mouth hazardous waste bucket. Label
as "Debris contaminated with 2-Methylphenol."[1]

Visualization: Spill Response Decision Logic
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Spill Detected: 2-Methylphenol-d2

Assess Volume & Location

G 50mL (Inside Hood)) G 50mL or Outside HoocD
(PPE: Nitrile Gloves + Goggles) (PPE: + Respirator/Full Face)

Absorb with Vermiculite/Pads
(NO Paper Towels)

:

Place in HazWaste Bucket

Label: "Toxic Debris (Cresol)'

Click to download full resolution via product page

Figure 1: Decision logic for managing spills of 2-Methylphenol-d2, prioritizing respiratory safety.

Part 4: Regulatory Framework (RCRA Compliance)
[2][3]

In the United States, the EPA regulates this compound strictly under the Resource
Conservation and Recovery Act (RCRA).[1][2]
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The "U-List" vs. Characteristic Waste

e Unused Chemical (U052): If you decide to discard a bottle of pure 2-Methylphenol-d2
(expired or surplus), it is a U-Listed waste (U052).[1][2]

o Requirement: The empty container is also hazardous waste unless "RCRA Empty" (triple
rinsed).[1]

o Used/Mixed Waste: If the cresol is mixed with solvents (e.g., an NMR sample in chloroform),
the waste code depends on the mixture:

o DO002: Corrosive (if pH < 2).[1]
o DO023: Toxicity Characteristic (if o-Cresol concentration > 200 mg/L in the leachate).[1]

o F-Codes: If mixed with spent halogenated solvents (e.g., Methylene Chloride).[1][2]

Visualization: Regulatory Waste Coding

Code: U052
No Pure/Unused Product (Toxic Waste)
. : Code: D023
- 2| - ? 4
Waste: 2-Methylphenol-d2 Is it used/mixed? Yes ngh Conc. (IOXE=200mID)

Mixed Solvent Waste | Check Concentration Acidic Mix

Code: D002
(Corrosive)

Click to download full resolution via product page
Figure 2: RCRA Waste Classification logic flow for proper labeling and manifesting.
Part 5: Final Disposition[2]
Incineration is the only acceptable final disposal method.[1][2]

e Mechanism: High-temperature incineration (>1000°C) breaks the aromatic ring structure,
converting the compound into CO2, H20 (and D20), and trace oxides.[1][2]
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 Verification: Ensure your institution's waste contractor (e.g., Veolia, Clean Harbors,
Stericycle) provides a Certificate of Destruction.[1][2]

Summary of "Don'ts"

¢ DO NOT autoclave (Volatilization risk).[1]
e DO NOT evaporate in the fume hood (Air pollution/EPA violation).[1]

« DO NOT mix with bleach (Potential for chlorinated phenol formation, increasing toxicity).[1][2]

References
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Codes)."[1] EPA.gov.[1] Accessed October 26, 2025.[1][2] [Link]

o Code of Federal Regulations. "40 CFR § 261.24 - Toxicity Characteristic (D023)." Ecfr.gov.[1]
Accessed October 26, 2025.[1][2] [Link][1][2][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147750/docs#2-methylphenol-d2-proper-disposal-
procedures-safety-guide-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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